Cas no 181374-43-6 (2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine)

2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine structure
181374-43-6 structure
Product Name:2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine
CAS No:181374-43-6
MF:C7H6Cl2N2S
MW:221.106937885284
MDL:MFCD11846185
CID:1025736
Update Time:2025-04-20

2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine
    • SC2781
    • 2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine
    • MDL： MFCD11846185
    • Inchi： 1S/C7H6Cl2N2S/c8-6-4-3-12-2-1-5(4)10-7(9)11-6/h1-3H2
    • InChI Key： IHJDGIDSEZWIQT-UHFFFAOYSA-N
    • SMILES： ClC1C2CSCCC=2N=C(N=1)Cl

Computed Properties

  • Exact Mass: 219.96300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.513
  • PSA: 51.08000
  • LogP: 2.57270

2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine Security Information

2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A159000050-1g
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine
 181374-43-6 95%
1g
 $360.15 2023-09-02
AstaTech
SC2781-0.25/G
2,4-DICHLORO-7,8-DIHYDRO-5H-THIOPYRANO[4,3-D]PYRIMIDINE
 181374-43-6 95%
0.25g
 $280 2023-09-15
AstaTech
SC2781-1/G
2,4-DICHLORO-7,8-DIHYDRO-5H-THIOPYRANO[4,3-D]PYRIMIDINE
 181374-43-6 95%
1g
 $700 2023-09-15
AstaTech
SC2781-5/G
2,4-DICHLORO-7,8-DIHYDRO-5H-THIOPYRANO[4,3-D]PYRIMIDINE
 181374-43-6 95%
5/G
 $2450 2022-05-31
Apollo Scientific
OR302158-1g
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine
 181374-43-6
1g
 £626.00 2023-09-02
abcr
AB308605-500 mg
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine, 95%; .
 181374-43-6 95%
500 mg
 €656.70 2023-07-19
abcr
AB308605-1 g
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine, 95%; .
 181374-43-6 95%
1 g
 €966.10 2023-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H875499-200mg
2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine
 181374-43-6 97%
200mg
 ￥1,998.90 2022-01-11
Matrix Scientific
070231-1g
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine, 95%
 181374-43-6 95%
1g
 $908.00 2023-09-06
Matrix Scientific
070231-5g
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine, 95%
 181374-43-6 95%
5g
 $3356.00 2023-09-06

2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine Production Method

2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine Related Literature

181374-43-6 (2,4-dichloro-5H,7H,8H-thiopyrano[4,3-d]pyrimidine) Related Products

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